![molecular formula C21H15FN2O2 B1253876 N-(3-fluorophenyl)-2-(9-oxo-10-acridinyl)acetamide](/img/structure/B1253876.png)
N-(3-fluorophenyl)-2-(9-oxo-10-acridinyl)acetamide
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Overview
Description
N-(3-fluorophenyl)-2-(9-oxo-10-acridinyl)acetamide is a member of acridines. It derives from an acridone.
Scientific Research Applications
Anti-inflammatory Activity :
- A study demonstrated the synthesis and anti-inflammatory activity of derivatives related to N-(3-fluorophenyl)-2-(9-oxo-10-acridinyl)acetamide. Certain compounds showed significant anti-inflammatory activity, highlighting potential therapeutic applications (Sunder & Maleraju, 2013).
Photophysical Properties and Interaction with Surfactants :
- Research on 9-aminoacridine derivatives, closely related to this compound, explored their synthesis and photophysical properties. These derivatives demonstrate sensitivity to the microenvironment of different surfactants, which can be crucial in the study of organized systems (Alok, 2018).
Applications in Brain Imaging :
- A study evaluating 18F-labeled PET ligands related to this compound demonstrated their utility in brain imaging and visualizing the increase in translocator protein expression in the infarcted rat brain (Yui et al., 2010).
Antimalarial Drug Synthesis :
- N-(2-Hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, has been a focus of research. Studies on its chemoselective monoacetylation using different acyl donors contribute to understanding the synthesis of antimalarial drugs (Magadum & Yadav, 2018).
Anticancer Properties :
- Research on novel N-(3-oxo-3-phenylpropyl)acetamides and related compounds evaluated their anticancer activity against various cell lines. Some compounds showed significant anticancer activity, offering insights into potential cancer therapies (Khade et al., 2019).
Properties
Molecular Formula |
C21H15FN2O2 |
---|---|
Molecular Weight |
346.4 g/mol |
IUPAC Name |
N-(3-fluorophenyl)-2-(9-oxoacridin-10-yl)acetamide |
InChI |
InChI=1S/C21H15FN2O2/c22-14-6-5-7-15(12-14)23-20(25)13-24-18-10-3-1-8-16(18)21(26)17-9-2-4-11-19(17)24/h1-12H,13H2,(H,23,25) |
InChI Key |
WUBVOKGXZIFEJZ-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3N2CC(=O)NC4=CC(=CC=C4)F |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3N2CC(=O)NC4=CC(=CC=C4)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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